Cas no 2216746-75-5 (4-chloro-6-fluoro-7-methyl-quinoline)

• Product Name: 4-chloro-6-fluoro-7-methyl-quinoline
• CAS No: 2216746-75-5
• MF: C₁₀H₇ClFN
• MW: 195.620684862137
• MDL: MFCD31729415
• CID: 5095937
• PubChem ID: 133080712
• Update Time: 2026-03-02

4-chloro-6-fluoro-7-methyl-quinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-fluoro-7-methylquinoline
• 4-chloro-6-fluoro-7-methyl-quinoline
• SB67428
• MFCD31729415
• P19654
• AS-79846
• SY236960
• 2216746-75-5

• MDL： MFCD31729415
• Inchi： 1S/C10H7ClFN/c1-6-4-10-7(5-9(6)12)8(11)2-3-13-10/h2-5H,1H3
• InChI Key： LGHNPQAOSCFMQA-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(F)C(C)=C2)=C(Cl)C=C1

Computed Properties

• Exact Mass: 195.0251051g/mol
• Monoisotopic Mass: 195.0251051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-chloro-6-fluoro-7-methyl-quinoline

4-Chloro-6-Fluoro-7-Methyl-Quinoline: A Comprehensive Overview

4-Chloro-6-fluoro-7-methyl-quinoline, also known by its CAS number 2216746-75-5, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The substitution pattern in this molecule—specifically the chlorine at position 4, fluorine at position 6, and methyl group at position 7—contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of 4-chloro-6-fluoro-7-methyl-quinoline in drug discovery, particularly in the development of anticancer agents. Researchers have found that this compound exhibits remarkable cytotoxicity against various cancer cell lines, making it a promising candidate for further investigation. The incorporation of halogens (chlorine and fluorine) into the quinoline framework enhances its lipophilicity and bioavailability, which are critical factors for drug efficacy.

In addition to its therapeutic potential, 4-chloro-6-fluoro-7-methyl-quinoline has also been explored for its role in fluorescent sensing applications. Due to its conjugated π-system and electron-withdrawing substituents, this compound demonstrates strong fluorescence properties under UV light. This characteristic makes it a viable option for designing sensors that can detect metal ions or organic molecules in complex environments.

The synthesis of 4-chloro-6-fluoro-7-methyl-quinoline typically involves multi-step organic reactions, including Friedlander annulation and subsequent substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex heterocyclic compounds.

From an environmental perspective, understanding the fate and toxicity of 4-chloro-6-fluoro-7-methyl-quinoline is crucial for its safe handling and application. Preliminary toxicity studies suggest that this compound exhibits moderate toxicity to aquatic organisms, highlighting the need for proper disposal protocols and risk assessment measures.

In conclusion, 4-chloro-6-fluoro-7-methyl-quionline, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new findings emerge, this compound is expected to play an increasingly significant role in advancing medicine and materials science.